Cas no 392299-75-1 (3,4-dimethyl-N-[5-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide)

• Product Name: 3,4-dimethyl-N-[5-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• CAS No: 392299-75-1
• MF: C₁₆H₁₅N₅O₂S₃
• MW: 405.517598390579
• CID: 5849878
• PubChem ID: 5203341
• Update Time: 2025-11-01

3,4-dimethyl-N-[5-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-(5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• Benzamide, 3,4-dimethyl-N-[5-[[2-oxo-2-(2-thiazolylamino)ethyl]thio]-1,3,4-thiadiazol-2-yl]-
• 392299-75-1
• AKOS024577174
• 3,4-dimethyl-N-[5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• F0417-1434
• 3,4-dimethyl-N-[5-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• Oprea1_058214

• Inchi： 1S/C16H15N5O2S3/c1-9-3-4-11(7-10(9)2)13(23)19-15-20-21-16(26-15)25-8-12(22)18-14-17-5-6-24-14/h3-7H,8H2,1-2H3,(H,17,18,22)(H,19,20,23)
• InChI Key： WCUNBUSSYIPKNX-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(=O)NC2=NC=CS2)S1)(=O)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 405.03878826g/mol
• Monoisotopic Mass: 405.03878826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 179Ų

Additional information on 3,4-dimethyl-N-[5-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide

3,4-Dimethyl-N-[5-({[(1,3-Thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide: A Comprehensive Overview

The compound with CAS No 392299-75-1, named 3,4-dimethyl-N-[5-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a benzamide core substituted with dimethyl groups and a sulfanyl-containing thiadiazole moiety. The presence of the thiazole ring further enhances its structural complexity and potential biological activity.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its unique structure allows for diverse interactions with biological targets, making it a promising candidate for the development of novel therapeutic agents. Researchers have explored its ability to modulate key enzymes and receptors involved in various pathological conditions, such as inflammation, neurodegenerative diseases, and cancer.

The synthesis of 3,4-dimethyl-N-[5-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The critical steps include the formation of the benzamide core, the introduction of the dimethyl substituents, and the construction of the thiadiazole-sulfanyl linkage. These steps require precise control over reaction conditions to ensure high yields and purity.

In terms of applications, this compound has shown remarkable potential in the field of materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of new materials for electronic devices. Additionally, its unique optical properties make it a candidate for applications in optoelectronics and sensing technologies.

Recent advancements in computational chemistry have further elucidated the electronic properties of 3,4-dimethyl-N-[5-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide. Density functional theory (DFT) calculations have revealed its electronic structure and reactivity patterns at an unprecedented level of detail. These insights are expected to guide future research into its practical applications.

The compound's structural features also make it an attractive candidate for click chemistry applications. Its sulfur-containing moiety enables efficient coupling reactions with various functional groups, facilitating the construction of larger and more complex molecules. This versatility has positioned it as a valuable building block in modern organic synthesis.

In conclusion, 3,4-dimethyl-N-[5-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide (CAS No 392299751) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its intricate structure and unique properties continue to inspire innovative research directions in both academic and industrial settings.